Methyl 3-amino-2,2-dimethylcyclobutane-1-carboxylate

• Molecular Formula: C8H15NO2
• Molecular Weight: 157.21 g/mol
• IUPAC Name: methyl 3-amino-2,2-dimethylcyclobutane-1-carboxylate
• InChI: InChI=1S/C8H15NO2/c1-8(2)5(4-6(8)9)7(10)11-3/h5-6H,4,9H2,1-3H3
• InChI Key: VUSQBNNLIDLIBW-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(CC1N)C(=O)OC)C

Description

Methyl 3-amino-2,2-dimethylcyclobutane-1-carboxylate is a useful research compound. Its molecular formula is C8H15NO2 and its molecular weight is 157.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of methyl 3-(hydroxyimino)-2,2-dimethylcyclobutanecarboxylate (1.0 equiv.) in MeOH (0.4 M) was added ammonium hydroxide (0.2 M) and Raney nickel (20 wt percent). The mixture was stirred at 50° C. under 50 psi hydrogen atmospheres for about 6 h. After completion of the reaction, the mixture was filtered through celite. The filtrate was concentrated in vacuo to give the crude title compound methyl 3-amino-2,2-dimethylcyclobutanecarboxylate (82.3% yield) as green liquid. The product was used without further purification. 1H NMR (400 MHz, DMSO-d6) δ (ppm) 3.56 (s, 3H), 2.50 (s, 0.4H), 2.14 (s, 0.24H), 1.94 (s, 0.35H), 1.71 (s, 0.73H), 1.05 (s, 2.0H), 0.76 (s, 2H).